Cas no 1221726-16-4 (4-(4-isopropylpiperazin-1-yl)benzoic acid;hydrochloride)

• Product Name: 4-(4-isopropylpiperazin-1-yl)benzoic acid;hydrochloride
• CAS No: 1221726-16-4
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 4578844
• Update Time: 2025-11-05

4-(4-isopropylpiperazin-1-yl)benzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-isopropylpiperazin-1-yl)benzoic acid;hydrochloride

• Inchi： 1S/C14H20N2O2.ClH/c1-11(2)15-7-9-16(10-8-15)13-5-3-12(4-6-13)14(17)18;/h3-6,11H,7-10H2,1-2H3,(H,17,18);1H
• InChI Key： IWUKEARREIYNCJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCN(C(C)C)CC2)=CC=1)(=O)O.Cl

Additional information on 4-(4-isopropylpiperazin-1-yl)benzoic acid;hydrochloride

4-(4-Isopropylpiperazin-1-yl)benzoic Acid Hydrochloride: A Comprehensive Overview

4-(4-Isopropylpiperazin-1-yl)benzoic acid hydrochloride, identified by the CAS number 1221726-16-4, is a compound of significant interest in the fields of pharmaceutical chemistry and drug discovery. This compound, with its unique structural features, has garnered attention due to its potential applications in various therapeutic areas. In this article, we delve into the properties, synthesis, and biological activities of this compound, supported by the latest research findings.

The molecular structure of 4-(4-isopropylpiperazin-1-yl)benzoic acid hydrochloride comprises a benzoic acid moiety linked to a piperazine ring substituted with an isopropyl group. This combination of structural elements contributes to its distinctive pharmacological profile. The benzoic acid group is known for its ability to form hydrogen bonds, which can enhance bioavailability and stability. Meanwhile, the piperazine ring, a six-membered azacyclohexane structure, is a common feature in many bioactive compounds due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 4-(4-isopropylpiperazin-1-yl)benzoic acid hydrochloride as a modulator of key cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in inflammatory processes. This finding underscores its potential utility in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 4-(4-isopropylpiperazin-1-yl)benzoic acid hydrochloride typically involves multi-step organic reactions. A common approach begins with the preparation of the piperazine derivative, followed by coupling it with the benzoic acid moiety. The final step involves protonation to form the hydrochloride salt, which enhances solubility and stability for pharmacological testing.

In terms of pharmacokinetics, 4-(4-isopropylpiperazin-1-yl)benzoic acid hydrochloride exhibits favorable absorption profiles in preclinical models. Studies indicate that it achieves significant plasma concentrations following oral administration, suggesting good bioavailability. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal first-pass metabolism, which is advantageous for systemic drug delivery.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. Recent findings have shown that it possesses potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to scavenge free radicals and modulate pro-inflammatory cytokines such as TNF-alpha and IL-6.

In conclusion, 4-(4-isopropylpiperazin-1-yl)benzoic acid hydrochloride, with its unique structural features and promising biological activities, represents a valuable candidate for further exploration in drug development. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions across multiple disease areas.